9-cyclohexyl-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-cyclohexyl-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H25N5O2/c1-3-10-23-16(24)14-15(20(2)18(23)25)19-17-21(11-7-12-22(14)17)13-8-5-4-6-9-13/h3,13H,1,4-12H2,2H3
• InChI Key: DUYFZWZHIUFKQL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=C)N3CCCN(C3=N2)C4CCCCC4
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol

Description

9-cyclohexyl-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C18H25N5O2 and its molecular weight is 343.431. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Regioselective Synthesis : The study by Majumdar et al. (2001) highlights the regioselective synthesis of pyrimidine annelated heterocycles, showcasing methods to achieve high yields of complex structures that could serve as building blocks for further chemical synthesis, including compounds similar to the one (Majumdar et al., 2001).

• Cycloaddition Reactions : Simo et al. (2000) demonstrated the synthesis of 5,6-dihydro-4H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-dione derivatives via cycloaddition, which underscores the versatility of pyrimidopurine compounds in forming new chemical structures (Simo et al., 2000).

• Ionisation and Methylation : Rahat et al. (1974) investigated the ionisation and methylation reactions of purine-6,8-diones, providing insights into the reactivity and potential modifications of purine derivatives, which are closely related to the chemical structure (Rahat et al., 1974).

Chemical Properties and Reactions

• Enantiodivergent Synthesis : Ferrer et al. (2009) reported an enantiodivergent synthesis of cyclohexenyl nucleosides, illustrating the synthesis of enantiopure pyrimidine and purine nucleoside analogues. This research could inform the synthesis strategies for structurally similar compounds like the one , highlighting potential bioactive properties (Ferrer et al., 2009).

• Crystal Structure Analysis : Sobell (1966) conducted a study on the crystal structure of a purine-pyrimidine hydrogen-bonded complex, which can provide a foundational understanding of the interactions and configurations that might be relevant for compounds with a purine-pyrimidine backbone (Sobell, 1966).